molecular formula C14H20N2O B8768147 N,N-dimethyl-4-phenylpiperidine-4-carboxamide

N,N-dimethyl-4-phenylpiperidine-4-carboxamide

Cat. No. B8768147
M. Wt: 232.32 g/mol
InChI Key: JJZKYGDMIZQQAR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N-dimethyl-4-phenylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C14H20N2O and its molecular weight is 232.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality N,N-dimethyl-4-phenylpiperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N,N-dimethyl-4-phenylpiperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N,N-dimethyl-4-phenylpiperidine-4-carboxamide

Molecular Formula

C14H20N2O

Molecular Weight

232.32 g/mol

IUPAC Name

N,N-dimethyl-4-phenylpiperidine-4-carboxamide

InChI

InChI=1S/C14H20N2O/c1-16(2)13(17)14(8-10-15-11-9-14)12-6-4-3-5-7-12/h3-7,15H,8-11H2,1-2H3

InChI Key

JJZKYGDMIZQQAR-UHFFFAOYSA-N

Canonical SMILES

CN(C)C(=O)C1(CCNCC1)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

8.1 g of triethylamine and then 4.9 g of dimethylamine hydrochloride are added to a solution of 6.11 g of the compound obtained in step A of PREPARATION 1.21 in 20 ml of DCM and 20 ml of DMF. The mixture is cooled in an ice bath, 9.73 g of BOP are added and the mixture is left stirring for 3 hours while allowing the temperature to rise to RT. The mixture is concentrated under vacuum, the residue is extracted with ether, the organic phase is washed with water, with a pH 2 buffer solution, with 10% NaOH solution, with water and with saturated NaCl solution and dried over MgSO4 and the solvent is evaporated off under vacuum. 6.45 g of the expected product are obtained.
Quantity
8.1 g
Type
reactant
Reaction Step One
Quantity
4.9 g
Type
reactant
Reaction Step One
[Compound]
Name
compound
Quantity
6.11 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
9.73 g
Type
reactant
Reaction Step Two
Name
Quantity
20 mL
Type
reactant
Reaction Step Three

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